3-(ethylthio)-N-(2-furylmethylene)-7H-[1,2,4]triazolo[4,3-b][1,2,4]triazol-7-amine

• IUPAC Name: (E)-N-(3-ethylsulfanyl-[1,2,4]triazolo[4,3-b][1,2,4]triazol-7-yl)-1-(furan-2-yl)methanimine
• InChI: InChI=1S/C10H10N6OS/c1-2-18-10-14-13-9-15(7-12-16(9)10)11-6-8-4-3-5-17-8/h3-7H,2H2,1H3/b11-6+
• InChI Key: DPVHUTFXKYXADL-IZZDOVSWSA-N
• Canonical SMILES: CCSC1=NN=C2N1N=CN2N=CC3=CC=CO3
• Isomeric SMILES: CCSC1=NN=C2N1N=CN2/N=C/C3=CC=CO3
• Molecular Formula: C10H10N6OS
• Molecular Weight: 262.29 g/mol

Description

3-(ethylthio)-N-(2-furylmethylene)-7H-[1,2,4]triazolo[4,3-b][1,2,4]triazol-7-amine is a useful research compound. Its molecular formula is C10H10N6OS and its molecular weight is 262.29 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 262.06368014 g/mol and the complexity rating of the compound is 317. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Energetic Materials

Triazolotriazines, similar to "3-(ethylthio)-N-(2-furylmethylene)-7H-[1,2,4]triazolo[4,3-b][1,2,4]triazol-7-amine," have been investigated for their potential as energetic materials. For example, a study by Anikin et al. (2019) synthesized a nitro-NNO-azoxytriazolo triazine compound, demonstrating the compound's high-melting properties and potential for energetic applications (Anikin et al., 2019).

Medicinal Chemistry

Triazoloquinazolines and triazolopyrimidines have been extensively studied for their pharmacological activities. Research in this area includes the development of adenosine antagonists, highlighting the versatility of triazole derivatives in drug discovery. One example is the identification of novel adenosine antagonists with potential applications in treating various conditions, demonstrating the therapeutic relevance of triazolotriazines (Francis et al., 1988).

Antimicrobial Activities

The antimicrobial potential of triazole derivatives has been explored, with some compounds showing good to moderate activities against test microorganisms. This indicates the possibility of utilizing triazolotriazines in developing new antimicrobial agents (Bektaş et al., 2010).

Synthesis Methodologies

The synthesis of triazolo and triazinone derivatives involves various innovative methodologies. Research by Dolzhenko et al. (2008) on the synthesis of 7-amino-substituted triazolotriazines showcases advanced synthetic strategies that could be applicable to the synthesis of "this compound" (Dolzhenko et al., 2008).